![molecular formula C19H19ClN4O2S2 B2927574 1-(5-((3-Chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-(4-methoxyphenethyl)urea CAS No. 1351633-35-6](/img/structure/B2927574.png)
1-(5-((3-Chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-(4-methoxyphenethyl)urea
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Description
1-(5-((3-Chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-(4-methoxyphenethyl)urea is a useful research compound. Its molecular formula is C19H19ClN4O2S2 and its molecular weight is 434.96. The purity is usually 95%.
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Scientific Research Applications
Urea Derivatives and Cytokinin-like Activity
Urea derivatives, including those related to thiadiazoles, have been explored for their cytokinin-like activity, impacting plant biology significantly. These compounds have been identified as positive regulators of cell division and differentiation, with some urea cytokinins showing activity surpassing traditional adenine compounds. Studies have highlighted their utility in in vitro plant morphogenesis, demonstrating the potential for such compounds to influence plant growth and development by modulating hormonal activity (Ricci & Bertoletti, 2009).
Antioxidant and Anticholinesterase Activities
Research into coumarylthiazole derivatives containing aryl urea/thiourea groups has shown significant inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes related to Alzheimer's disease. These findings suggest the potential for similar compounds to be developed as therapeutic agents targeting neurodegenerative diseases. Moreover, some of these compounds have exhibited antioxidant activities, highlighting their broader pharmacological applications (Kurt et al., 2015).
Antitumor and Antimicrobial Properties
Derivatives of thiadiazoles, including those combined with urea groups, have been studied for their antitumor and antimicrobial properties. For instance, certain compounds have demonstrated the ability to significantly reduce tumor metastasis in model studies, suggesting a potential avenue for cancer therapy (Xia, 2011). Furthermore, the synthesis of these compounds has shown fungicidal activity against various pathogens, indicating their usefulness in developing new antifungal agents (Xiao-hong, 2006).
Properties
IUPAC Name |
1-[5-[(3-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3-[2-(4-methoxyphenyl)ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN4O2S2/c1-26-16-7-5-13(6-8-16)9-10-21-17(25)22-18-23-24-19(28-18)27-12-14-3-2-4-15(20)11-14/h2-8,11H,9-10,12H2,1H3,(H2,21,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNYQRKVQNQXLCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)NC2=NN=C(S2)SCC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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